Cas no 57556-03-3 (3(2H)-Thiophenone,5-ethyl-2-methyl-)

• Product Name: 3(2H)-Thiophenone,5-ethyl-2-methyl-
• CAS No: 57556-03-3
• MF: C₇H₁₀OS
• MW: 142.218700885773
• CID: 381999
• PubChem ID: 143479
• Update Time: 2025-04-19

3(2H)-Thiophenone,5-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Thiophenone,5-ethyl-2-methyl-
• 5-ethyl-2-methyl-thiophen-3-one
• 5-ethyl-2-methylthiophen-3-one
• AC1L3NA3
• AG-G-03204
• CTK5A7063
• 57556-03-3
• 5-Ethyl-2-methylthiophen-3(2H)-one
• 3(2H)-Thiophenone, 5-ethyl-2-methyl-
• DTXSID60973125

• Inchi： 1S/C7H10OS/c1-3-6-4-7(8)5(2)9-6/h4-5H,3H2,1-2H3
• InChI Key： PGSGMVFKLJGMFC-UHFFFAOYSA-N
• SMILES： S1C(=CC(C1C)=O)CC

Computed Properties

• Exact Mass: 142.0453
• Monoisotopic Mass: 142.045236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• XLogP3: 1.8

Experimental Properties

• Density: 1.064
• Boiling Point: 223.7°C at 760 mmHg
• Flash Point: 98.4°C
• Refractive Index: 1.516
• PSA: 17.07
• LogP: 1.98470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous thioesters Vinylogous thioesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous thioesters